![molecular formula C10H8F3N5O B2719786 1-methyl-N-(2-pyrimidinyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide CAS No. 477709-08-3](/img/structure/B2719786.png)
1-methyl-N-(2-pyrimidinyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-methyl-N-(2-pyrimidinyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide, also known as TAK-242, is a small molecule inhibitor that targets the Toll-like receptor 4 (TLR4) signaling pathway. TLR4 is a key mediator of the innate immune response, and its activation leads to the production of pro-inflammatory cytokines, chemokines, and other immune-related molecules. TLR4 signaling is implicated in a wide range of diseases, including sepsis, autoimmune disorders, and cancer. TAK-242 has shown promise as a therapeutic agent in preclinical studies, and its mechanism of action and biochemical effects are the subject of ongoing research.
Scientific Research Applications
Synthesis and Chemical Properties
- Facile Synthesis of Related Compounds : A series of compounds related to the target molecule have been synthesized, demonstrating the chemical versatility and potential for various applications in scientific research (Maruthikumar & Rao, 2003).
- Development of Synthetic Methods : Research has focused on developing efficient methods for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones, which are closely related to the target compound, using various catalysts and conditions (Tavakoli-Hoseini et al., 2011).
Biological Activity
- Anticancer and Anti-5-lipoxygenase Agents : Novel pyrazolopyrimidines derivatives, structurally related to the target compound, have shown potential as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016).
- Anticancer Agents: mTOR Inhibitors : Certain pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs have been synthesized and evaluated for their anticancer activities, particularly as mTOR inhibitors (Reddy et al., 2014).
Other Applications
- Antimicrobial Activity : Some pyrazole derivatives, structurally related to the target compound, have been synthesized and tested for their antimicrobial activities, showing potential in this field (Abunada et al., 2008).
- Nematocidal Evaluation : Pyrazole carboxamide derivatives, which are structurally similar to the target compound, have shown promising nematocidal activity against certain nematodes (Zhao et al., 2017).
properties
IUPAC Name |
1-methyl-N-pyrimidin-2-yl-3-(trifluoromethyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3N5O/c1-18-5-6(7(17-18)10(11,12)13)8(19)16-9-14-3-2-4-15-9/h2-5H,1H3,(H,14,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFJXVAZMQPMSTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(F)(F)F)C(=O)NC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-N-(2-pyrimidinyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.